Cas no 1019578-17-6 ([(2-Chlorophenyl)methyl](1-methoxypropan-2-yl)amine)

• Product Name: [(2-Chlorophenyl)methyl](1-methoxypropan-2-yl)amine
• CAS No: 1019578-17-6
• MF: C₁₁H₁₆ClNO
• MW: 213.7038
• MDL: MFCD11141763
• CID: 5069933
• PubChem ID: 43177858
• Update Time: 2025-05-20

[(2-Chlorophenyl)methyl](1-methoxypropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(2-chlorophenyl)methyl](1-methoxypropan-2-yl)amine
• N-[(2-chlorophenyl)methyl]-1-methoxypropan-2-amine
• n-(2-Chlorobenzyl)-1-methoxypropan-2-amine
• [(2-Chlorophenyl)methyl](1-methoxypropan-2-yl)amine

• MDL： MFCD11141763
• Inchi： 1S/C11H16ClNO/c1-9(8-14-2)13-7-10-5-3-4-6-11(10)12/h3-6,9,13H,7-8H2,1-2H3
• InChI Key： RTLDKPIWHYVMQN-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N([H])C([H])(C([H])([H])[H])C([H])([H])OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [(2-Chlorophenyl)methyl](1-methoxypropan-2-yl)amine

Introduction to [(2-Chlorophenyl)methyl](1-methoxypropan-2-yl)amine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and material sciences. Among these, the compound with the CAS number 1019578-17-6 and the product name [(2-Chlorophenyl)methyl](1-methoxypropan-2-yl)amine has garnered significant attention due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, its synthesis, applications, and recent research findings that highlight its importance in the chemical and pharmaceutical industries.

The molecular structure of [(2-Chlorophenyl)methyl](1-methoxypropan-2-yl)amine consists of a phenyl ring substituted with a chlorine atom at the second position, attached to a methyl group, which in turn is linked to an amine group. The presence of the amine functionality makes this compound a versatile intermediate in organic synthesis. The 1-methoxypropan-2-yl moiety adds another layer of complexity, influencing its reactivity and solubility characteristics. This unique combination of functional groups has made it a subject of interest for researchers exploring novel synthetic pathways and applications.

In recent years, there has been a growing interest in developing new ligands for catalytic processes and medicinal chemistry. The structural features of [(2-Chlorophenyl)methyl](1-methoxypropan-2-yl)amine make it an excellent candidate for designing ligands that can enhance the efficiency of transition metal-catalyzed reactions. For instance, studies have shown that derivatives of this compound can act as effective chelating agents in palladium-catalyzed cross-coupling reactions, which are crucial for constructing complex organic molecules.

The synthesis of [(2-Chlorophenyl)methyl](1-methoxypropan-2-yl)amine involves several key steps that highlight the ingenuity of modern organic chemistry. One common approach involves the nucleophilic substitution reaction between 2-chlorobenzyl chloride and 1-methoxypropylamine under controlled conditions. This reaction typically proceeds via an SN2 mechanism, where the amine nucleophile displaces the chloride leaving group. The reaction conditions must be carefully optimized to ensure high yield and purity, often requiring anhydrous conditions and an inert atmosphere to prevent unwanted side reactions.

The applications of this compound extend beyond catalysis into the realm of drug discovery. The amine group provides a site for further functionalization, allowing chemists to attach various pharmacophores that can modulate biological activity. Recent studies have explored the potential of derivatives of [(2-Chlorophenyl)methyl](1-methoxypropan-2-yl)amine as intermediates in the synthesis of novel therapeutic agents. For example, modifications at the phenyl ring or the 1-methoxypropyl chain have led to compounds with enhanced binding affinity to specific biological targets, making them promising candidates for further development.

The solubility profile of [(2-Chlorophenyl)methyl](1-methoxypropan-2-yl)amine is another critical factor that influences its utility in various applications. Due to its polar nature, this compound exhibits good solubility in both organic solvents like dichloromethane and polar protic solvents such as ethanol. This property is particularly advantageous in pharmaceutical formulations where solvent compatibility is essential for drug delivery systems.

In conclusion, the compound with CAS number 1019578-17-6, known as [(2-Chlorophenyl)methyl](1-methoxypropan-2-yl)amine, represents a fascinating example of how structural diversity can lead to novel applications in chemical research. Its role as a synthetic intermediate, ligand designer, and potential pharmacological agent underscores its importance in both academic and industrial settings. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.